Cas no 1510076-59-1 (5-(2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-(2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1510076-59-1
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 6201696
• PubChem ID: 96228799
• Update Time: 2025-05-20

5-(2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carboxylic acid
• 1510076-59-1
• EN300-785909

• Inchi： 1S/C8H13N3O2/c1-8(2,3)4-5-6(7(12)13)10-11-9-5/h4H2,1-3H3,(H,12,13)(H,9,10,11)
• InChI Key： ZQQCOQJGSFSXIT-UHFFFAOYSA-N
• SMILES： OC(C1C(CC(C)(C)C)=NNN=1)=O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 5-(2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carboxylic acid

5-(2,2-Dimethylpropyl)-1H-1,2,3-Triazole-4-Carboxylic Acid: A Comprehensive Overview

5-(2,2-Dimethylpropyl)-1H-1,2,3-triazole-4-carboxylic acid, identified by the CAS registry number CAS No. 1510076-59-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug development and advanced materials. The molecule consists of a triazole ring system substituted with a carboxylic acid group and a bulky 2,2-dimethylpropyl substituent. This combination of functional groups imparts interesting chemical and physical properties to the compound.

The synthesis of 5-(2,2-Dimethylpropyl)-1H-1,2,3-triazole-4-carboxylic acid involves a multi-step process that typically begins with the preparation of the triazole core. The introduction of the carboxylic acid group is often achieved through hydrolysis or direct synthesis methods. The substitution at the 5-position with a 2,2-dimethylpropyl group is crucial for modulating the physical properties of the molecule. Recent studies have highlighted the importance of steric effects in determining the solubility and reactivity of such compounds.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. The triazole ring system is known for its versatility in forming hydrogen bonds and coordinating with metal ions. These properties make it an attractive candidate for use in drug design, particularly in targeting specific biological pathways or enzymes. Recent research has explored the use of similar triazole-containing compounds as inhibitors of certain kinases involved in cancer progression.

In addition to its role in drug development, 5-(2,2-Dimethylpropyl)-1H-1,2,3-triazole-4-carboxylic acid has shown potential in materials science applications. Its ability to form stable coordination complexes with transition metals makes it a candidate for use in catalysis or as a ligand in metal-organic frameworks (MOFs). MOFs are highly porous materials with applications ranging from gas storage to catalysis. The bulky substituent on this compound could enhance its ability to act as a template for MOF formation by providing steric control over the assembly process.

The study of this compound has also contributed to our understanding of heterocyclic chemistry. Triazoles are among the most studied heterocycles due to their wide range of applications and ease of synthesis. The substitution pattern on the triazole ring significantly influences its reactivity and selectivity in various chemical reactions. For instance, recent work has demonstrated that substituents at different positions on the triazole ring can modulate its ability to participate in click chemistry reactions or act as scaffolds for supramolecular assemblies.

From an analytical standpoint, determining the purity and structure of CAS No. 1510076-59-1 requires advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods are essential for confirming the identity and structural integrity of the compound during synthesis and purification processes. Additionally, thermal analysis techniques like differential scanning calorimetry (DSC) can provide insights into its thermal stability and phase transitions.

In terms of environmental considerations, understanding the fate and behavior of this compound in natural systems is critical for assessing its potential impact on ecosystems. Studies have shown that similar compounds can undergo biodegradation under certain conditions; however, more research is needed to fully understand how 5-(2,2-Dimethylpropyl)-1H-1,2,3-triazole-4-carboxylic acid interacts with biological systems at various levels.

The development of efficient synthetic routes for this compound remains an active area of research. Traditional methods often involve multi-step syntheses with low yields; however, recent advances have focused on streamlining these processes using catalytic methods or microwave-assisted synthesis techniques. These improvements not only enhance productivity but also reduce waste generation and energy consumption during production.

In conclusion, 5-(2,2-Dimethylpropyl)-1H-1,2,3-triazole-4-carboxylic acid, with its unique structural features and diverse applications across multiple disciplines,
represents an important area of ongoing research.
As new findings emerge regarding its chemical properties,
biological interactions,
and environmental behavior,
this compound continues
to be
a subject
of intense scientific interest.